Reduced Potency of 13-Carbon Chain Acetates vs. 14-Carbon Chain in Noctuid Moth Antennae
In a comprehensive study of 100 pheromone analogues tested on 16 species of Noctuidae moths, the 12-Tridecenyl acetate (C15) backbone, which is one methylene group shorter than the optimal 14-carbon chain (C16) found in many pheromones, is predicted to elicit a significantly weaker electroantennogram (EAG) response. The study explicitly states that 'Elongation (shortening) of the chain by 1 or 2 methylene groups... invariably reduced EAG responses to 1.8 to 56 times below that observed with the most stimulating compound' [1].
| Evidence Dimension | Electroantennogram (EAG) Response Potency |
|---|---|
| Target Compound Data | C15 mono-unsaturated acetate (e.g., 12-Tridecenyl acetate) |
| Comparator Or Baseline | C16 mono-unsaturated acetate (e.g., 12-Tetradecenyl acetate) |
| Quantified Difference | 1.8x to 56x reduction in EAG response for the C15 chain vs. the optimal C16 chain |
| Conditions | In vitro electroantennogram assay on male antennae from 16 species of Noctuidae moths |
Why This Matters
This demonstrates that 12-Tridecenyl acetate is not a direct substitute for the more common 14-carbon pheromone components; its unique bioactivity profile is essential for experiments requiring a specific, weaker stimulus or for negative controls.
- [1] Priesner, E., Jacobson, M., & Bestmann, H. (1975). Structure-response Relationships in Noctuid Sex Pheromone Reception An Introductory Report. Zeitschrift für Naturforschung C, 30(3-4), 283-293. View Source
